Pyrimidine-4,6-dicarboxylic acid bis-(4-fluoro-3-methyl-benzylamide)

• CAS No.: 544678-85-5
• Product Name: Pyrimidine-4,6-dicarboxylic acid bis-(4-fluoro-3-methyl-benzylamide)
• Molecular Formula: C22H20F2N4O2
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 4-N,6-N-bis[(4-fluoro-3-methylphenyl)methyl]pyrimidine-4,6-dicarboxamide
• Standard InChI: InChI=1S/C22H20F2N4O2/c1-13-7-15(3-5-17(13)23)10-25-21(29)19-9-20(28-12-27-19)22(30)26-11-16-4-6-18(24)14(2)8-16/h3-9,12H,10-11H2,1-2H3,(H,25,29)(H,26,30)
• Standard InChIKey: PYFRREJCFXFNRR-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)CNC(=O)C2=CC(=NC=N2)C(=O)NCC3=CC(=C(C=C3)F)C)F
• Canonical SMILES: CC1=C(C=CC(=C1)CNC(=O)C2=CC(=NC=N2)C(=O)NCC3=CC(=C(C=C3)F)C)F
• Appearance: Solid powder
• Description: MMP-13 Inhibitor is a potent mmp-13 inhibitor, specifically binding to pockets that are unique to mmp-13, rather than the catalytic zinc
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MMP-13 Inhibitor; MMP 13 Inhibitor; MMP13 Inhibitor
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• PubChem Compound: 5289110
• Last Modified: Nov 11 2021